Cas no 226711-13-3 (Benzenemethanol,2-amino-4,6-dinitro-)
226711-13-3 structure
Product Name:Benzenemethanol,2-amino-4,6-dinitro-
CAS No:226711-13-3
MF:C7H7N3O5
MW:213.147581338882
CID:244863
PubChem ID:2762515
Update Time:2025-04-19
Benzenemethanol,2-amino-4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-amino-4,6-dinitro-
- (2-amino-4,6-dinitrophenyl)methanol
- 2-AMINO-4,6-DINITROBENZENEMETHANOL
- Benzenemethanol,2-amino-4,6-dinitro
- Benzyl alcohol,2-amino-4,6-dinitro
- DTXSID30945339
- CCRIS 9299
- 226711-13-3
- Benzyl alcohol, 2-amino-4,6-dinitro-
- TJH480S298
- BENZENEMETHANOL, 2-AMINO-4,6-DINITRO-
- Q27893622
- FT-0611097
- 2-Amino-4,6-dinitrobenzyl alcohol
- UNII-TJH480S298
-
- Inchi: 1S/C7H7N3O5/c8-6-1-4(9(12)13)2-7(10(14)15)5(6)3-11/h1-2,11H,3,8H2
- InChI Key: LGSMQOJOUHHVIW-UHFFFAOYSA-N
- SMILES: OCC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N
Computed Properties
- Exact Mass: 213.03900
- Monoisotopic Mass: 213.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Density: 1.649
- Boiling Point: 488 ºC
- Flash Point: 249 ºC
- Refractive Index: 1.701
- PSA: 137.89000
- LogP: 2.20510
Benzenemethanol,2-amino-4,6-dinitro- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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